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A comprehensive guide for researchers, scientists, and drug development professionals on the

comparative performance of Terephthalic Acid (TPA) copolyesters and Bisphenol A (BPA)

polycarbonates, offering a BPA-free alternative without compromising critical material

properties.

In laboratories and manufacturing facilities dedicated to life sciences, the choice of polymer for

labware, device components, and single-use systems is critical. For decades, Bisphenol A

(BPA) polycarbonate has been a standard due to its high impact strength, optical clarity, and

thermal stability. However, growing health and environmental concerns surrounding BPA, a

known endocrine disruptor, have spurred the adoption of alternative materials.[1][2][3] Among

the leading contenders are TPA (Terephthalic Acid) copolyesters, such as Eastman Tritan™,

which offer a compelling combination of performance, safety, and durability. This guide provides

an objective, data-driven comparison of these two polymer families to aid in material selection

for demanding scientific applications.

Executive Summary: Key Performance Differences
TPA copolyesters have emerged as a viable, BPA-free alternative to polycarbonate,

demonstrating superior chemical resistance, comparable impact strength, and excellent clarity.

While BPA polycarbonate typically exhibits a higher glass transition temperature, modern TPA

copolyesters are engineered to offer robust thermal performance suitable for a wide range of

applications, including those requiring sterilization.
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Quantitative Performance Comparison
The selection of a material for scientific and medical applications hinges on its performance

under specific conditions. The following tables summarize the key quantitative differences

between TPA copolyesters and BPA polycarbonates based on standardized testing

methodologies.

Table 1: Mechanical and Thermal Properties

Property
TPA Copolyester
(e.g., Tritan™)

BPA Polycarbonate Test Method

Notched Izod Impact

Strength (J/m)
600 - 900[1] ~930[1] ASTM D256

Tensile Strength at

Yield (MPa)
46 - 58[1] 60 - 65 ASTM D638

Flexural Modulus

(GPa)
1.5 - 2.1 2.2 - 2.4 ASTM D790

Heat Deflection

Temperature (HDT) @

1.82 MPa (°C)

102 - 108[1] ~130-145[1] ASTM D648

Glass Transition

Temperature (Tg) (°C)
105 - 120[1] ~145-150[1] DSC

Rockwell Hardness

(L-scale)
94 - 95[1] ~118 ASTM D785

Table 2: Durability and Optical Properties After UV Exposure
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Property (after
2500 hrs UV
exposure)

TPA Copolyester BPA Polycarbonate Test Method

Yellowness Index

Increase (%)
+29[1] +2800[1] ASTM E313

Notched Izod Impact

Strength Decrease

(%)

-72 (from 390 to 110

J/m)[1]

-93 (from 990 to 70

J/m)[1]
ASTM D256

Chemical Resistance: A Critical Advantage for TPA
Copolyesters
For laboratory and drug development environments, resistance to a wide array of chemicals is

paramount. TPA copolyesters exhibit significantly better chemical resistance compared to BPA

polycarbonate, which is susceptible to environmental stress cracking (ESC) when exposed to

common disinfectants, lipids, and certain solvents.[2]

Table 3: Comparative Chemical Resistance
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Chemical Agent
TPA Copolyester (e.g.,
Tritan™)

BPA Polycarbonate

Acids (Dilute) Excellent Good

Acids (Concentrated) Fair to Good Poor (hydrolyzes)[4][5]

Alkaline Solutions Good to Excellent Poor (hydrolyzes)[3][4]

Alcohols (Isopropyl, Ethanol) Excellent[2]
Good to Fair (potential for

crazing)

Lipids and Oils Excellent Fair to Poor (stress cracking)

Aggressive Disinfectants (e.g.,

Quaternary Ammonium

Compounds)

Excellent[2]
Poor (severe stress cracking)

[2]

Ketones (e.g., Acetone) Poor Poor (dissolves)[3]

Aromatic & Chlorinated

Hydrocarbons
Poor Poor (dissolves)[3]

Ratings are generalized. End-users should always perform specific testing for their application.

Sterilization Compatibility
Sterilization is a non-negotiable step for many medical and scientific products. Both TPA

copolyesters and BPA polycarbonates are compatible with common sterilization methods, but

their performance can differ.

Table 4: Effects of Sterilization Methods
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Sterilization Method TPA Copolyester BPA Polycarbonate

Autoclave (Steam)
Good hydrolytic stability,

minimal property loss.

Susceptible to hydrolysis and

embrittlement with repeated

cycles.[6]

Gamma Irradiation

Slight decrease in molecular

weight at high doses;

temporary color shift that

decays over time.[7]

Mechanical properties remain

stable.[7]

Can cause significant

yellowing and a reduction in

mechanical properties due to

chain scission.[8][9]

Ethylene Oxide (EtO) Good compatibility.[10] Good compatibility.

Biocompatibility and Safety Profile
The primary driver for seeking alternatives to polycarbonate is the health risk associated with

BPA. TPA copolyesters are inherently BPA-free. For medical devices and drug contact

applications, biocompatibility must be rigorously assessed.

The evaluation of biocompatibility is a risk-management process outlined in the ISO 10993

series of standards. This process determines the necessary testing based on the nature and

duration of the device's contact with the body.
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Risk Management Process (ISO 10993-1)
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Caption: ISO 10993 Biocompatibility Evaluation Workflow.
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TPA copolyesters, such as Eastman Tritan™ MX711, have been formulated for medical

devices and have been tested according to FDA/ISO 10993 and USP Class VI standards,

demonstrating a strong safety profile.[10]

Detailed Experimental Protocols
To ensure the validity and comparability of the data presented, standardized test methods are

employed. Below are summaries of the key experimental protocols.

Mechanical & Thermal Testing Workflow

Material Performance Evaluation

Standardized Tests

Raw Material
(TPA Copolyester or BPA Polycarbonate)

Prepare Standardized
Test Specimens

(e.g., Injection Molding)

Notched Izod Impact
(ASTM D256)

Flexural Modulus
(ASTM D790)

Heat Deflection Temp.
(ASTM D648)

Collect & Analyze
Performance Data Comparison Report

Click to download full resolution via product page

Caption: Standardized Mechanical & Thermal Testing Workflow.

1. Notched Izod Impact Strength (ASTM D256): This test measures a material's resistance to

impact. A pendulum hammer is released from a specified height, striking a notched specimen

clamped in a cantilever position.[11][12] The energy absorbed by the specimen to fracture is

measured and reported in Joules per meter (J/m).[11] The notch serves as a stress

concentrator, and the test is indicative of the material's toughness and notch sensitivity.[13]

2. Flexural Modulus (ASTM D790): This method determines the stiffness of a material in

bending. A rectangular specimen is placed on two supports and a load is applied to the center
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at a specified rate.[14] The stress-strain relationship is plotted, and the flexural modulus (the

ratio of stress to strain in flexural deformation) is calculated from the initial linear portion of the

curve.

3. Heat Deflection Temperature (HDT) (ASTM D648): HDT indicates the temperature at which a

polymer deforms under a specified load. A standard test bar is subjected to a constant flexural

stress (commonly 1.82 MPa or 0.455 MPa) while the temperature is increased at a uniform rate

(2°C/minute). The temperature at which the bar deflects a specified distance (0.25 mm) is the

Heat Deflection Temperature.[4]

4. Chemical Resistance (ASTM D543): This practice evaluates the resistance of plastics to

chemical reagents.[1] Test specimens are immersed in the chemical for a specified time and

temperature.[2][15] Changes in weight, dimensions, appearance, and mechanical properties

(like impact strength or tensile strength) are measured and reported to determine the material's

compatibility.[1][3]

Conclusion
For researchers, scientists, and drug development professionals, material selection is a critical

decision that impacts experimental integrity, device reliability, and patient safety. TPA

copolyesters present a high-performance, BPA-free alternative to traditional polycarbonates.

They offer a distinct advantage in chemical resistance to common laboratory and medical-

grade chemicals and disinfectants, while maintaining robust impact strength and optical clarity.

While BPA polycarbonates may offer slightly higher heat resistance, the thermal properties of

advanced TPA copolyesters are sufficient for many applications, including those requiring

sterilization. By carefully considering the quantitative data and experimental evidence,

professionals can confidently select the optimal polymer for their specific needs, ensuring both

performance and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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